(2-Methylquinolin-8-yl) 3,4,5-trimethoxybenzoate

• IUPAC Name: (2-methylquinolin-8-yl) 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C20H19NO5/c1-12-8-9-13-6-5-7-15(18(13)21-12)26-20(22)14-10-16(23-2)19(25-4)17(11-14)24-3/h5-11H,1-4H3
• InChI Key: GQEXRLFTYMWIOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C=C1
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

(2-Methylquinolin-8-yl) 3,4,5-trimethoxybenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and is also known as MTBQ.

Mechanism of Action

The mechanism of action of (2-Methylquinolin-8-yl) 3,4,5-trimethoxybenzoate is not fully understood. However, it is believed to act by inhibiting certain enzymes that are involved in the growth of cancer cells and inflammation. It has also been found to modulate certain receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and modulating certain receptors in the brain.

Advantages and Limitations for Lab Experiments

(2-Methylquinolin-8-yl) 3,4,5-trimethoxybenzoate has several advantages for lab experiments. It is easy to synthesize and is available in high yield. It is also relatively stable and can be stored for long periods without significant degradation. However, it has some limitations as well. It is poorly soluble in water, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of (2-Methylquinolin-8-yl) 3,4,5-trimethoxybenzoate. One direction is to further investigate its potential use as an anti-cancer agent. This may involve studying its effects on different types of cancer cells and exploring its mechanism of action in more detail. Another direction is to study its potential use as an anti-inflammatory agent. This may involve studying its effects on different inflammatory pathways and exploring its potential use in the treatment of inflammatory disorders. Additionally, further studies may be conducted to explore its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of (2-Methylquinolin-8-yl) 3,4,5-trimethoxybenzoate involves the reaction of 2-methylquinoline-8-carboxylic acid with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction occurs at room temperature and the product is obtained in high yield.

Scientific Research Applications

(2-Methylquinolin-8-yl) 3,4,5-trimethoxybenzoate has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, where it has shown to reduce inflammation in animal models. Additionally, it has been studied for its potential use in the treatment of neurological disorders, where it has shown to have neuroprotective effects.